![molecular formula C13H14N4O3S B4013240 N-[4-(acetylamino)phenyl]-2-amino-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide](/img/structure/B4013240.png)
N-[4-(acetylamino)phenyl]-2-amino-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxamide
Description
Synthesis Analysis
The synthesis of related thiazine compounds often involves multicomponent reactions, showcasing the complexity and versatility of these chemical structures. For instance, a study demonstrated the crystal structure of a thiazine derivative, highlighting the significance of thioamide functional groups in these compounds (Cossar et al., 2018)(source). Another synthesis pathway involves the reaction of N′,N′-substituted N2-thiobenzoylformamidines with methyl vinyl ketone or acrylaldehyde, followed by rearrangements to yield substituted pyrrolyl sulphides or thiopyranopyrroles (Gokou et al., 1985)(source).
Molecular Structure Analysis
The molecular structure of thiazine derivatives often reveals unique conformations and intramolecular interactions. For example, the crystal structure analysis of a thiazine compound showed a half-chair conformation with significant intramolecular hydrogen bonding, contributing to its stability and reactivity (Li et al., 2013)(source).
Chemical Reactions and Properties
Thiazine compounds participate in a variety of chemical reactions, leading to the formation of new structures. A novel stereoselective synthesis of 2-substituted amino-5,6-dihydro-4H-1,3-thiazines showcased the reactivity of primary allylamines with aryl isothiocyanates through thiourea formation and intramolecular sulfa-Michael reaction (Bhowmik et al., 2011)(source).
Physical Properties Analysis
The physical properties of thiazine derivatives are closely linked to their molecular structure. For instance, the crystallographic analysis provides insights into the spatial arrangement and conformational preferences of these compounds, affecting their solubility, melting points, and crystalline structure (Cossar et al., 2018)(source).
Chemical Properties Analysis
Thiazine compounds exhibit a range of chemical properties, including reactivity towards various reagents and potential for chemical modifications. The synthesis and reactivity of 2-amino-5-carbomethoxy-6-phenyl-6H-1,3,4-thiadiazine illustrate the compound's versatility and the possibility of generating a multitude of derivatives with varied chemical functionalities (Mamedov et al., 1996)(source).
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-amino-4-oxo-5,6-dihydro-1,3-thiazine-6-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O3S/c1-7(18)15-8-2-4-9(5-3-8)16-12(20)10-6-11(19)17-13(14)21-10/h2-5,10H,6H2,1H3,(H,15,18)(H,16,20)(H2,14,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZPRXHFJLDCLGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C2CC(=O)N=C(S2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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